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Compound of Interest

Compound Name: Tetrahydrofuran-D8

Cat. No.: B042787

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Tetrahydrofuran-D8
(THF-D8), a deuterated solvent essential for Nuclear Magnetic Resonance (NMR)
spectroscopy and various chemical syntheses. Adherence to these guidelines is critical to
ensure a safe laboratory environment.

Chemical and Physical Properties

Tetrahydrofuran-D8 (CAS No: 1693-74-9), also known as octadeuterotetrahydrofuran, is a
colorless, volatile liquid with an ether-like odor.[1][2] Its physical and chemical properties are
summarized in the table below. The deuteration of the molecule can slightly alter physical
properties compared to its non-deuterated counterpart.[2]
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Property

Value

Molecular Formula

CaDsOJ[3]

Molecular Weight 80.16 g/mol [3]

Boiling Point 65-66 °C[1][3]

Melting Point -106 °C[1][3]

Density 0.985 g/mL at 25 °C[1][3]
Flash Point -17 °C (1.4 °F) - closed cup

Refractive Index

n20/D 1.403[1][3]

Solubility

Soluble in water[1][3]

Vapor Pressure

Vapors are heavier than air and can form

explosive mixtures.[4]

Hazard Identification and GHS Classification

THF-D8 is a hazardous substance with multiple risk factors. The Globally Harmonized System

(GHS) classification is as follows:
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Hazard Class Category Hazard Statement

H225: Highly flammable liquid

Flammable Liquid 2
and vapour[4][5]
o H302: Harmful if swallowed[5]
Acute Toxicity (Oral) 4
[6]
Skin Corrosion/Irritation 2 H315: Causes skin irritation[7]

. . H319: Causes serious eye
Serious Eye Damage/Irritation 2

irritation[4][6][7]
) o H351: Suspected of causing
Carcinogenicity 2
cancer[4][7]
Specific Target Organ Toxicity 3 H335: May cause respiratory
(Single Exposure) irritation[4][5]

EUHO019: May form explosive
Supplemental Hazard )
peroxides[6][8]

Signal Word: Danger[7][9]
Hazard Pictograms:

e GHS02: Flammable[6]

e GHSO07: Exclamation mark|[6]
o GHSO08: Health hazard[6]

Toxicological Information

Exposure to THF-D8 can have significant health effects. The primary routes of exposure are
inhalation, skin contact, and ingestion.
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Exposure Route Effects

May be harmful if inhaled. Causes respiratory
Inhalation tract irritation. Vapors may lead to drowsiness

and dizziness.[10]

) Harmful if absorbed through the skin. Causes
Skin Contact o
skin irritation.[10]

Eye Contact Causes serious eye irritation.[6][7]

Ingestion Harmful if swallowed.[5][6]

LD50 (Oral, Rat): 1650 mg/kg[5]

Experimental Protocols for Safe Handling and

Storage
Personal Protective Equipment (PPE)

A comprehensive PPE protocol is mandatory when handling THF-D8.

Personal Protective Equipment (PPE) Protocol

)~ )~ )~ )

Click to download full resolution via product page
PPE protocol for handling Tetrahydrofuran-D8.

Handling and Use Protocol

Strict adherence to the following handling procedures is essential to minimize risks.

o Ventilation: Always handle THF-D8 in a well-ventilated area or a chemical fume hood to
avoid inhalation of vapors.[7][10]
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« Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[6]
[7] Use non-sparking tools and explosion-proof equipment.[4][7]

» Electrostatic Discharge: Take precautionary measures against static discharge. Ground and
bond containers and receiving equipment.[4][7]

e Peroxide Formation: THF-D8 can form explosive peroxides upon exposure to air and light.[9]
Containers should be labeled as potentially explosive.[10] Check for the presence of
peroxides before use, especially if the container has been opened previously.

o General Hygiene: Avoid contact with skin and eyes.[7][10] Wash hands thoroughly after
handling and before breaks.[4][6] Do not eat, drink, or smoke in work areas.[4]

Storage Protocol

Proper storage is crucial for maintaining the stability and safety of THF-D8.

o Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[4][7][10]
Containers that have been opened must be carefully resealed and kept upright to prevent
leakage.[10]

o Storage Temperature: Recommended storage temperature is between 2°C and 8°C.[5]

e Incompatible Materials: Store away from strong oxidizing agents, strong reducing agents,
strong bases, and oxygen.[1][3]

 Inert Atmosphere: For long-term storage, it is recommended to store under an inert
atmosphere, such as nitrogen, to prevent peroxide formation.[1][3]

Emergency Procedures

In the event of an emergency, follow these protocols.

Spill Response Workflow
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Decision workflow for responding to a THF-D8 spill.

First Aid Measures

Immediate medical attention is crucial in case of exposure.
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Exposure First Aid Protocol
Move the person to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation

artificial respiration. Seek immediate medical
attention.[10]

Skin Contact

Immediately remove all contaminated clothing.
Wash off with soap and plenty of water. Seek

medical attention if irritation persists.[9][10]

Eye Contact

Rinse cautiously with water for at least 15
minutes, holding the eyelids apart. Remove
contact lenses if present and easy to do.
Continue rinsing. Seek immediate medical
attention.[7][9][10]

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse
mouth with water. Call a poison center or doctor
immediately.[5][10]

Disposal Considerations

THF-D8 and its containers must be disposed of as hazardous waste.[8] Follow all federal,

state, and local regulations for the disposal of flammable and hazardous materials. Waste

should be placed in a suitable, closed, and labeled container.[7] Do not empty into drains.

Conclusion

Tetrahydrofuran-D8 is an invaluable solvent in research and development, but it poses

significant health and safety risks. By understanding its properties and adhering to the detailed

handling, storage, and emergency protocols outlined in this guide, researchers can mitigate

these risks and ensure a safe working environment. Always consult the most recent Safety

Data Sheet (SDS) from your supplier for the most up-to-date information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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